(1S)-1-[(2S)-oxolan-2-yl]ethanamine
Description
(1S)-1-[(2S)-Oxolan-2-yl]ethanamine is a chiral amine featuring an ethanamine backbone with a (2S)-oxolan-2-yl substituent at the 1-position. The compound’s molecular formula is C₆H₁₃NO, with a molecular weight of 115.17 g/mol. Its stereochemistry ((1S,2S)) is critical for interactions in chiral environments, such as enzyme binding sites.
Properties
IUPAC Name |
(1S)-1-[(2S)-oxolan-2-yl]ethanamine | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO/c1-5(7)6-3-2-4-8-6/h5-6H,2-4,7H2,1H3/t5-,6-/m0/s1 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WRDLTPMUGXTIAM-WDSKDSINSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCCO1)N | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]([C@@H]1CCCO1)N | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
115.17 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural Insights :
- Oxygen vs. Nitrogen Heterocycles : The oxolane ring in the target compound provides electron-rich oxygen atoms for hydrogen bonding, contrasting with Dolaphenine’s thiazole (nitrogen/sulfur) and morpholine derivatives’ tertiary amine oxygen .
- Aromatic vs. Aliphatic Substituents : Dolaphenine and morpholine derivatives exhibit aromaticity, enhancing π-π stacking in biological targets, whereas the oxolane and dioxolane substituents favor conformational restriction .
Physicochemical Properties
| Property | (1S)-1-[(2S)-Oxolan-2-yl]ethanamine | Dolaphenine | Ethanolamine | (S)-2-(2,2-Dimethyl-dioxolan-4-yl)ethanamine HCl |
|---|---|---|---|---|
| Molecular Weight | 115.17 g/mol | 203.28 g/mol | 61.08 g/mol | 197.66 g/mol |
| logP (Predicted) | ~0.5 (moderate lipophilicity) | ~2.1 | -1.0 | ~0.8 (free base) |
| Water Solubility | Moderate | Low | High | High (due to HCl salt) |
| Polar Surface Area | ~40 Ų | ~60 Ų | ~46 Ų | ~50 Ų |
Key Observations :
- The oxolane ring increases lipophilicity compared to ethanolamine but remains less hydrophobic than Dolaphenine’s aromatic groups .
- The hydrochloride salt of the dioxolane analogue improves solubility, a strategy applicable to the target compound for pharmaceutical formulations .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
